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Compound of Interest

Compound Name: Benzyl palmitate

Cat. No.: B1601800 Get Quote

An In-depth Technical Guide to Benzyl Palmitate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl palmitate (C₂₃H₃₈O₂), the ester of benzyl alcohol and palmitic acid, is a lipophilic

compound with significant applications in the pharmaceutical and cosmetic industries. Its

chemical structure, characterized by a long alkyl chain and a benzyl group, imparts unique

physicochemical properties that are leveraged in various formulations. This technical guide

provides a comprehensive overview of the chemical structure, properties, synthesis, and

analysis of benzyl palmitate. It further delves into its applications in drug development,

particularly as a penetration enhancer in topical formulations and as a component of prodrug

strategies aimed at improving the bioavailability of therapeutic agents. Detailed experimental

protocols for its synthesis and analysis are provided to facilitate further research and

development.

Chemical and Physical Properties
Benzyl palmitate is a colorless to pale yellow solid or liquid at room temperature, with a faint,

pleasant odor. It is insoluble in water but soluble in organic solvents.[1]
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Property Value Reference

IUPAC Name benzyl hexadecanoate [2]

Synonyms

Palmitic acid, benzyl ester;

Hexadecanoic acid,

phenylmethyl ester

[2]

CAS Number 41755-60-6 [3]

Molecular Formula C₂₃H₃₈O₂ [2]

Molecular Weight 346.55 g/mol [3]

Melting Point 28 °C [1]

Boiling Point 338 °C at 760 mmHg [1]

Appearance Clear, low melting solid [1]

Solubility Insoluble in water [1]

Synthesis of Benzyl Palmitate
Benzyl palmitate is primarily synthesized through the esterification of palmitic acid with benzyl

alcohol. This can be achieved via chemical or enzymatic methods.

Fischer Esterification (Acid-Catalyzed)
Fischer esterification is a classic method for producing esters by refluxing a carboxylic acid and

an alcohol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic

acid.[4] The reaction is reversible and driven to completion by removing the water formed, often

using a Dean-Stark apparatus, or by using an excess of one of the reactants.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-palmitate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-palmitate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V5DZS5IE7C
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-palmitate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V5DZS5IE7C
https://www.fishersci.com/store/msds?partNumber=AC414681000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414681000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414681000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414681000&countryCode=US&language=en
https://www.benchchem.com/product/b1601800?utm_src=pdf-body
https://www.benchchem.com/product/b1601800?utm_src=pdf-body
https://www.scribd.com/doc/295968779/SYNTHESIS-OF-BENZYL-ACETATE-THROUGH-FISCHER-ESTERIFICATION-REACTION
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Palmitic Acid Protonated Carbonyl + H+

Benzyl Alcohol

H+

Tetrahedral Intermediate + Benzyl Alcohol

Protonated Ester - H2O

Water

Benzyl Palmitate - H+

Reactants

Enzyme Complex

Products
Palmitic Acid

Acyl-Enzyme Intermediate

 + Lipase

Benzyl Alcohol

Lipase
 (regenerated)

Benzyl Palmitate + Benzyl Alcohol

Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Topical Delivery

Prodrug Strategy

Benzyl Palmitate Stratum Corneum Disruptionenhances Increased API Permeation

Polar Drug (API) Palmitate Ester Prodrugesterification

Increased Lipophilicity

Esterase Cleavagein vivo

Enhanced Absorption

Active API Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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